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Compound of Interest

Compound Name: 1,2,3,4-TETRACHLOROBUTANE

Cat. No.: B3068455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2,3,4-tetrachlorobutane, a

chlorinated hydrocarbon of interest in various chemical and research applications. This

document details its chemical identity, physicochemical properties, synthesis protocols, and

analytical methodologies.

Chemical Identification
IUPAC Name: 1,2,3,4-tetrachlorobutane[1][2]

CAS Number: 3405-32-1[1][3][4]

Physicochemical Properties
The following table summarizes the key physical and chemical properties of 1,2,3,4-
tetrachlorobutane.
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Property Value Source

Molecular Formula C4H6Cl4 [1][3][5]

Molecular Weight 195.9 g/mol [1]

Melting Point 73-74 °C (meso form) [1][5]

Boiling Point 191.03°C (estimate) [3][6]

Density 1.4068 g/cm³ at 20 °C [5]

LogP 2.67880 [3][6]

Exact Mass 195.919411 [3]

Refractive Index 1.4865 (estimate) [3][6]

Stereoisomerism
1,2,3,4-Tetrachlorobutane exists as multiple stereoisomers, including a meso form and a pair

of enantiomers (dl-form). The meso form possesses a plane of symmetry and is achiral, while

the enantiomers are chiral and optically active.[1] The distinct physical properties of these

stereoisomers, such as melting point, are notable, with the meso form having a significantly

higher melting point (approximately 73°C) compared to the dl-form, which is a liquid at room

temperature.[1][7]
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Stereoisomers of 1,2,3,4-Tetrachlorobutane

1,2,3,4-Tetrachlorobutane

Meso form
(achiral) dl-form (racemic mixture)

(2R,3S)-1,2,3,4-Tetrachlorobutane

Enantiomer 1

(2S,3R)-1,2,3,4-Tetrachlorobutane

Enantiomer 2
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Synthesis Workflow for meso-1,2,3,4-Tetrachlorobutane

Start

trans-1,4-dichlorobutene-2

Liquid-phase chlorination
(70°C)

Add Cl2 gas

Purge with inert gas

Dilute with isopropanol

Crystallization
(cool to 20-25°C)

Filter and wash

meso-1,2,3,4-Tetrachlorobutane crystals

End
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GC-MS Analytical Workflow for 1,2,3,4-Tetrachlorobutane

Start

Sample Preparation
(dissolve in solvent)

GC Injection
(splitless)

Chromatographic Separation
(capillary column)

Mass Spectrometry Detection
(Scan or SIM)

Data Analysis
(Identification & Quantification)

Results

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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